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For researchers, scientists, and drug development professionals, ensuring the integrity and

traceability of products and measurements is paramount. The term "source traceability" can be

interpreted in two critical ways within this field: the metrological traceability of measurements to

established standards and the traceability of the physical product throughout the supply chain.

This guide provides a comprehensive comparison of solutions and standards for both aspects,

with a focus on Isotrak for metrological traceability and leading alternatives for supply chain

traceability.

Metrological Traceability: Ensuring Measurement
Accuracy with Isotrak and Alternatives
In many areas of pharmaceutical research and development, particularly in nuclear medicine

and radiopharmaceutical development, the accurate measurement of radioactivity is crucial.

Metrological traceability ensures that a measurement result can be related to a reference

through a documented, unbroken chain of calibrations, each contributing to the measurement

uncertainty.

Isotrak, a product line from Eckert & Ziegler, provides high-quality radioactive reference

sources and solutions for the calibration of radiation measurement instruments.[1] The

traceability of Isotrak's products is a key feature, with calibration services and sources
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traceable to national and international standards, such as those held by the National Institute of

Standards and Technology (NIST).[1][2]

Key Experiments and Protocols in Metrological
Traceability
The fundamental "experiment" in establishing metrological traceability is the calibration of an

instrument against a reference standard. The general protocol involves:

Selection of a certified reference material (CRM): A CRM with a known activity or emission

rate, traceable to a national or international standard, is chosen.

Measurement of the CRM: The instrument being calibrated is used to measure the CRM

under controlled conditions.

Calculation of a calibration factor: The instrument's response is compared to the certified

value of the CRM to determine a calibration factor or curve.

Uncertainty analysis: The uncertainty of the calibration is calculated, taking into account the

uncertainty of the CRM and the measurement process.

Documentation: The entire process, including the identification of the CRM, the

measurement results, the calculated calibration factor, and the uncertainty, is thoroughly

documented in a calibration certificate.

Certification Standards for Metrological Traceability
The reliability of calibration sources and services is underpinned by adherence to stringent

international standards. Eckert & Ziegler's laboratories, which produce the Isotrak line, hold

several key certifications:

ISO 9001:2015 (Quality Management Systems): This standard demonstrates an

organization's ability to consistently provide products and services that meet customer and

regulatory requirements.[2][3]

ISO/IEC 17025:2017/2018 (General requirements for the competence of testing and

calibration laboratories): This is a critical standard for calibration laboratories, indicating
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technical competence and the ability to produce precise and accurate test and calibration

data.[2][4]

ISO/IEC 17043:2023 (Conformity assessment — General requirements for proficiency

testing): This standard is relevant for organizations that provide proficiency testing schemes,

which are used to assess the performance of laboratories.[2]

The following diagram illustrates the concept of metrological traceability, showing the

hierarchical chain of calibrations from a user's instrument to a primary standard.
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Metrological Traceability Pathway

Comparison of Metrological Traceability Providers
While Isotrak is a prominent provider, other organizations also offer radioactive standards and

calibration services. The key comparison points are the scope of accreditation, the range of
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available radionuclides, and the stated uncertainties of the certified reference materials.

Feature Isotrak (Eckert & Ziegler)
Other Accredited
Laboratories

Traceability
NIST, PTB, NPL, and other

national laboratories[5]

Traceable to national and

international standards

Key Certifications
ISO 9001, ISO/IEC 17025,

ISO/IEC 17043[2]

Typically ISO/IEC 17025 for

calibration services

Product Range

Wide range of alpha, beta, and

gamma sources, standardized

solutions, and custom

geometries[1][6]

Varies by provider, may

specialize in certain types of

sources or radionuclides

Uncertainty

Stated on the certificate of

calibration, typically with a

coverage factor of k=2 (95%

confidence)[5][7]

Stated on the calibration

certificate, with the level of

confidence specified

Supply Chain Traceability: Securing the
Pharmaceutical Supply Chain
For drug development professionals, ensuring that the final product reaches the patient safely

and without being compromised is a critical concern. Supply chain traceability, often referred to

as "track and trace," involves monitoring a product's journey from manufacturing to the patient.

[8] This is essential for combating counterfeit drugs, managing recalls, and complying with

regulations such as the U.S. Drug Supply Chain Security Act (DSCSA) and the EU Falsified

Medicines Directive (FMD).[8][9]

Key Technologies and Protocols in Supply Chain
Traceability
The foundation of modern pharmaceutical track and trace systems is serialization, where each

saleable unit of a drug is assigned a unique serial number.[8][10] This enables the tracking of

individual products throughout the supply chain. The general workflow is as follows:
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Serialization: A unique identifier is applied to each product package, typically in the form of a

2D data matrix code.

Aggregation: The relationship between serialized packages and their shipping containers

(e.g., cases, pallets) is recorded.

Data Exchange: As the product moves through the supply chain, the traceability data is

electronically shared between manufacturers, distributors, and dispensers.

Verification: At various points in the supply chain, the product's unique identifier can be

scanned and verified against the manufacturer's data to ensure authenticity.

The following diagram illustrates a typical pharmaceutical track and trace workflow.
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Pharmaceutical Track and Trace Workflow

Comparison of Leading Track and Trace Solution
Providers
Several companies specialize in providing comprehensive track and trace solutions for the

pharmaceutical industry. The choice of a provider often depends on factors such as the scale of

operations, existing IT infrastructure, and specific regulatory requirements.
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Feature TraceLink

Antares Vision
Group
(including
rfxcel)

OPTEL Group Systech

Core Strength

Cloud-based

network platform

for

interoperability[1

1][12]

Serialization,

aggregation, and

regulatory

compliance

solutions[13]

End-to-end

supply chain

visibility and

sustainability

analytics[11][13]

Digital product

authentication

using e-

fingerprinting

technology[13]

Key Offerings

Track and Trace

for

Pharmaceutical

Manufacturers,

network for

partner

collaboration[12]

ATS4 software

suite, cloud-

based Track &

Trace Hub[13]

IntelliTrack™

platform

UniSecure® and

Sentinel®

platforms[13]

Regulatory

Compliance

DSCSA, FMD,

and other global

mandates[11]

DSCSA, EU

FMD,

ANVISA[13]

Global

serialization

regulations[11]

Adherence to

global track and

trace regulations

Noteworthy

Feature

"Integrate Once,

Interoperate with

Everyone"

network

approach[12]

AI-powered

insights to

minimize

counterfeits[13]

Focus on

sustainability and

ESG

compliance[13]

Non-clonable

identification

without relying

on added labels

or barcodes[13]

Conclusion
For professionals in pharmaceutical research and development, a comprehensive

understanding of both metrological and supply chain traceability is essential. While Isotrak and

similar products ensure the accuracy and reliability of critical measurements through a robust

framework of calibration and certification, solutions from companies like TraceLink, Antares

Vision, OPTEL Group, and Systech provide the necessary tools to secure the supply chain and

protect patients from counterfeit drugs. The selection of specific solutions will depend on the
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unique needs of the laboratory or organization, but a commitment to internationally recognized

standards is a common thread that ensures quality and integrity across the board.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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